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Compound of Interest

Compound Name: Tetrahydrofuran

Cat. No.: B095107 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for safely testing for peroxides in aged Tetrahydrofuran (THF). Peroxide formation

in THF is a significant safety concern, as peroxides can be shock-sensitive and explosive,

especially when concentrated.

Frequently Asked Questions (FAQs)
Q1: Why is it crucial to test old THF for peroxides?

A1: Tetrahydrofuran can react with atmospheric oxygen to form organic peroxides, which are

unstable and potentially explosive.[1][2] This risk increases as the solvent ages and is exposed

to air and light.[3] Distillation or evaporation of THF containing peroxides can concentrate them

to dangerous levels, posing a severe explosion hazard.[3] Therefore, it is critical to test for

peroxides before using old containers of THF, especially before any heating or distillation

process.[4]

Q2: How often should I test my THF for peroxides?

A2: Opened containers of THF should be tested for peroxides periodically. A general guideline

is to test opened containers every 3 months.[5] Unopened containers should be tested upon

reaching the manufacturer's expiration date or after a maximum of one year.[5][6] Always date

containers upon receipt and upon opening to track their age.[5][6][7]

Q3: What are the signs of peroxide formation in THF?
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A3: Visual inspection is the first step. Look for the formation of crystals, a viscous liquid, or a

cloudy appearance within the solvent or around the cap.[4][7][8] If any of these signs are

present, do not move or open the container.[4][7][8] Treat it as a potential explosion hazard and

contact your institution's Environmental Health and Safety (EHS) office immediately.[7][8]

Q4: What is an acceptable level of peroxides in THF for general laboratory use?

A4: While a definitive "safe" level is not universally established, a widely accepted control point

is 100 ppm. However, for processes involving distillation or evaporation, the peroxide

concentration should be as low as possible, ideally close to 0 ppm.[9] Refer to the table below

for more detailed action levels.

Q5: My THF is old but doesn't have an inhibitor. Is it still safe to test?

A5: Uninhibited THF is more prone to rapid peroxide formation.[3] If the history of the container

is unknown or it is significantly past its recommended shelf life, exercise extreme caution.

Visually inspect the container first from a safe distance. If there are no visible signs of

peroxides, you may proceed with testing, but always work in a fume hood with appropriate

personal protective equipment (PPE). If in doubt, consult with your EHS office before handling

the container.
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Issue Possible Cause Solution

Peroxide test is positive, but

no visible crystals.

Low to moderate levels of

peroxides have formed.

Depending on the

concentration, the THF may be

treated to remove peroxides or

disposed of as hazardous

waste. Refer to the

Quantitative Data Summary

table for action levels.

Inconsistent results with

peroxide test strips.

Improper testing technique or

expired test strips.

Ensure the test strip is fully

immersed in the THF for the

recommended time and that

the strip is not expired. For

organic solvents, a drop of

water may need to be applied

to the test pad after the solvent

evaporates.

Faint yellow color in the

potassium iodide test.

Low concentration of

peroxides or air oxidation of

the iodide solution.

A pale yellow color indicates a

low concentration of peroxides.

[4] Always run a blank

determination with your

reagents to account for any

color change due to air

oxidation.

Immediate dark brown/blue

color in the potassium iodide

test.

High and hazardous

concentration of peroxides.

Do not attempt to handle the

solvent further. Treat the

container as extremely

hazardous and contact your

EHS office for immediate

assistance.[4]

Quantitative Data Summary
The following table summarizes acceptable peroxide levels and recommended actions. These

values are general guidelines; always consult your institution's specific safety protocols.
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Peroxide Concentration (ppm) Interpretation & Recommended Action

0 - 25
Generally considered safe for use.[10][11][12] If

distilling, it is best to have 0 ppm.[9]

26 - 99

Safe for general use, but should not be distilled

or evaporated.[13] Consider decontaminating or

disposing of the solvent.

> 100

Unsafe for any use.[13][14] The material should

be disposed of as hazardous waste. Do not

attempt to open or move the container if visual

signs of peroxides are present. Contact EHS

immediately.[7][14]

Experimental Protocols
Method 1: Semi-Quantitative Peroxide Test Strips
This is the most common and convenient method for routine testing.

Materials:

Commercial peroxide test strips (e.g., Quantofix®, MQuant®)

Sample of aged THF

Personal Protective Equipment (PPE): safety goggles, lab coat, appropriate gloves

Procedure:

Work in a well-ventilated fume hood.

Carefully open the container of aged THF.

Dip a peroxide test strip into the THF for the time specified by the manufacturer (typically 1-2

seconds).

Remove the strip and allow the solvent to evaporate.
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For some test strips designed for aqueous solutions, it may be necessary to apply a drop of

deionized water to the test pad after the THF has evaporated.

After the recommended waiting time, compare the color of the test pad to the color scale

provided with the test strips to determine the peroxide concentration in ppm (mg/L).[9]

Method 2: Qualitative/Semi-Quantitative Potassium
Iodide (KI) Test
This wet chemical test provides a visual indication of the presence of peroxides.

Materials:

Aged THF sample

Potassium iodide (KI), solid

Glacial acetic acid

Starch solution (optional, for enhanced color detection)

Test tube

PPE: safety goggles, lab coat, appropriate gloves

Procedure:

In a fume hood, add approximately 1 mL of the aged THF to a clean test tube.

Add about 1 mL of glacial acetic acid.

Add approximately 100 mg of potassium iodide to the mixture and shake.[4][8]

Observe the color of the solution.

No color change: No significant amount of peroxides detected.

Pale yellow: Low concentration of peroxides.[4]
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Bright yellow to brown: Hazardous concentration of peroxides.[4]

For a more sensitive test, a few drops of a starch indicator solution can be added. The

presence of peroxides will result in a blue or blue-black color.[10][15]

Workflow for Testing and Handling Old THF

Start:
Old THF Container

Visually Inspect Container
(for crystals, cloudiness) Signs of Peroxides Present?

STOP!
Do Not Move.

Contact EHS Immediately.

Yes

Proceed to Testing
(in fume hood with PPE)

No

No Visible Signs

Perform Peroxide Test
(Strips or KI method) Test Positive?

< 25 ppm:
Safe for Use

No (or < 25 ppm)

25-99 ppm:
Use with Caution
(No Distillation)

Yes (25-99 ppm)

> 100 ppm:
Dispose as

Hazardous Waste

Yes (> 100 ppm)

Click to download full resolution via product page

Caption: Workflow for the safe testing and handling of aged Tetrahydrofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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